5-Amino-1-(2,6-difluorophenyl)-1h-pyrazole-4-carboxylic acid

• IUPAC Name: 5-amino-1-(2,6-difluorophenyl)pyrazole-4-carboxylic acid
• InChI: InChI=1S/C10H7F2N3O2/c11-6-2-1-3-7(12)8(6)15-9(13)5(4-14-15)10(16)17/h1-4H,13H2,(H,16,17)
• InChI Key: CUYBMCLABZWJKK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)N2C(=C(C=N2)C(=O)O)N)F
• Molecular Formula: C10H7F2N3O2
• Molecular Weight: 239.18 g/mol

Description

5-Amino-1-(2,6-difluorophenyl)-1h-pyrazole-4-carboxylic acid (DFPC) is a heterocyclic compound that has gained significant attention in recent years due to its unique chemical structure and potential applications in scientific research. DFPC is a pyrazole derivative that contains a carboxylic acid functional group and two fluorine atoms on the phenyl ring.

Mechanism of Action

5-Amino-1-(2,6-difluorophenyl)-1h-pyrazole-4-carboxylic acid exerts its biological effects through the inhibition of the enzyme dihydroorotate dehydrogenase (DHODH). DHODH is a key enzyme in the de novo pyrimidine biosynthesis pathway, which is essential for the growth and proliferation of cancer cells. By inhibiting DHODH, 5-Amino-1-(2,6-difluorophenyl)-1h-pyrazole-4-carboxylic acid disrupts the pyrimidine biosynthesis pathway, leading to the inhibition of cancer cell growth and proliferation.
Biochemical and Physiological Effects:
5-Amino-1-(2,6-difluorophenyl)-1h-pyrazole-4-carboxylic acid has been shown to have a number of biochemical and physiological effects. In addition to its anti-cancer properties, 5-Amino-1-(2,6-difluorophenyl)-1h-pyrazole-4-carboxylic acid has been shown to have anti-inflammatory and immunomodulatory effects. It has also been shown to inhibit the growth of certain bacteria and fungi.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-Amino-1-(2,6-difluorophenyl)-1h-pyrazole-4-carboxylic acid is its specificity for DHODH. This makes it a useful tool for studying the pyrimidine biosynthesis pathway and its role in cancer cell growth and proliferation. However, 5-Amino-1-(2,6-difluorophenyl)-1h-pyrazole-4-carboxylic acid has limitations in terms of its solubility and stability, which can make it difficult to work with in certain experimental settings.

Future Directions

There are a number of future directions for research on 5-Amino-1-(2,6-difluorophenyl)-1h-pyrazole-4-carboxylic acid. One area of interest is in the development of new cancer therapeutics that target DHODH. 5-Amino-1-(2,6-difluorophenyl)-1h-pyrazole-4-carboxylic acid could serve as a lead compound for the development of more potent and selective DHODH inhibitors. Another area of interest is in the development of new anti-inflammatory and immunomodulatory agents. 5-Amino-1-(2,6-difluorophenyl)-1h-pyrazole-4-carboxylic acid could also be used as a tool to study the role of DHODH in other biological processes, such as immune cell activation and differentiation.
In conclusion, 5-Amino-1-(2,6-difluorophenyl)-1h-pyrazole-4-carboxylic acid is a heterocyclic compound that has potential applications in scientific research, particularly in the development of new cancer therapeutics. Its mechanism of action involves the inhibition of DHODH, and it has a number of biochemical and physiological effects. While it has advantages in terms of its specificity, it also has limitations in terms of its solubility and stability. There are a number of future directions for research on 5-Amino-1-(2,6-difluorophenyl)-1h-pyrazole-4-carboxylic acid, including the development of new cancer therapeutics and the study of its role in other biological processes.

Synthesis Methods

5-Amino-1-(2,6-difluorophenyl)-1h-pyrazole-4-carboxylic acid can be synthesized using a variety of methods, including the reaction of 2,6-difluorobenzaldehyde with hydrazine hydrate, followed by reaction with ethyl cyanoacetate and subsequent hydrolysis. Another method involves the reaction of 2,6-difluorobenzaldehyde with 4-amino-1H-pyrazole-3,5-dicarbonitrile in the presence of potassium carbonate and subsequent hydrolysis. The yield of 5-Amino-1-(2,6-difluorophenyl)-1h-pyrazole-4-carboxylic acid using these methods ranges from 50-80%.

Scientific Research Applications

5-Amino-1-(2,6-difluorophenyl)-1h-pyrazole-4-carboxylic acid has been extensively studied for its potential applications in scientific research. One of the main areas of research is in the development of new drugs for the treatment of cancer. 5-Amino-1-(2,6-difluorophenyl)-1h-pyrazole-4-carboxylic acid has been shown to inhibit the growth of cancer cells in vitro and in vivo. It works by inhibiting the activity of certain enzymes that are involved in cell division and proliferation.